Cas no 1781087-70-4 (tert-butyl 3-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate
• CAS No: 1781087-70-4
• MDL: MFCD31667319
• CID: 4613581
• PubChem ID: 105510441
• Update Time: 2025-05-19

tert-butyl 3-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate

• MDL： MFCD31667319

Additional information on tert-butyl 3-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate

tert-butyl 3-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate, identified by the CAS number 1781087-70-4, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. Recent studies have highlighted its role in medicinal chemistry, particularly in the development of bioactive compounds with therapeutic potential.

The molecular structure of tert-butyl 3-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate consists of a pyrrolidine ring substituted with a tert-butyl group and a 5-keto-pyrrolidin-3-yl moiety. This arrangement imparts the molecule with distinct physicochemical properties, making it a valuable substrate for further chemical modifications. The presence of the tert-butyl group contributes to the molecule's stability, while the 5-keto-pyrrolidin ring introduces functional diversity, enabling interactions with biological systems.

Recent advancements in synthetic methodology have facilitated the efficient synthesis of tert-butyl 3-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate. Researchers have employed various strategies, including ring-closing metathesis and organocatalytic approaches, to construct this compound. These methods not only enhance the yield but also ensure high purity, which is critical for downstream applications in pharmacological studies.

In terms of applications, tert-butyl 3-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate has shown promise in drug delivery systems. Its ability to form stable complexes with bioactive molecules makes it an attractive candidate for encapsulating drugs, thereby improving their solubility and bioavailability. Moreover, this compound has been investigated as a potential precursor for generating libraries of small molecules, which are essential for high-throughput screening in drug discovery.

The latest research on tert-butyl 3-(5 oxopyrrolidin 3 yl) pyrrolidine 1 carboxylate has explored its role in enzyme inhibition and receptor binding assays. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain proteases, suggesting its potential as a lead compound for developing therapeutic agents targeting enzymatic pathways. Additionally, computational modeling has been employed to predict its binding affinity to various receptors, providing insights into its pharmacodynamic properties.

In conclusion, tert-butyl 3-(5 oxopyrrolidin 3 yl) pyrrolidine 1 carboxy late, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across drug discovery, material science, and biotechnology, underscoring its significance as a valuable chemical entity. As ongoing studies unravel more about its potential, this compound is poised to contribute significantly to advancing scientific and medical frontiers.